Cas no 1625696-07-2 ((4,8-Bis(octyloxy)benzo[1,2-b:4,5-b']dithiophen-2-yl)trimethylstannane)

(4,8-Bis(octyloxy)benzo[1,2-b:4,5-b']dithiophen-2-yl)trimethylstannane structure
1625696-07-2 structure
Product Name:(4,8-Bis(octyloxy)benzo[1,2-b:4,5-b']dithiophen-2-yl)trimethylstannane
CAS No:1625696-07-2
MF:C29H46O2S2Sn
MW:609.514345645905
CID:3036370
PubChem ID:139034367
Update Time:2025-04-21

(4,8-Bis(octyloxy)benzo[1,2-b:4,5-b']dithiophen-2-yl)trimethylstannane Chemical and Physical Properties

Names and Identifiers

    • (4,8-Bis(octyloxy)benzo[1,2-b:4,5-b']dithiophen-2-yl)trimethylstan nane
    • Stannane, [4,8-bis(octyloxy)benzo[1,2-b:4,5-b']dithien-2-yl]trimethyl-
    • 1625696-07-2
    • Stannane,[4,8-bis(octyloxy)benzo[1,2-b:4,5-b']dithien-2-yl]trimethyl-
    • (4,8-Bis(octyloxy)benzo[1,2-b:4,5-b']dithiophen-2-yl)trimethylstannane
    • Inchi: 1S/C26H37O2S2.3CH3.Sn/c1-3-5-7-9-11-13-17-27-23-21-15-19-30-26(21)24(22-16-20-29-25(22)23)28-18-14-12-10-8-6-4-2;;;;/h15-16,19H,3-14,17-18H2,1-2H3;3*1H3;
    • InChI Key: LMFMDSZPJFHQOK-UHFFFAOYSA-N
    • SMILES: [Sn](C)(C)(C)C1=CC2C(=C3C(C=CS3)=C(C=2S1)OCCCCCCCC)OCCCCCCCC

Computed Properties

  • Exact Mass: 610.196126Da
  • Monoisotopic Mass: 610.196126Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 17
  • Complexity: 555
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.9Ų

(4,8-Bis(octyloxy)benzo[1,2-b:4,5-b']dithiophen-2-yl)trimethylstannane Related Literature

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